Cas no 594-73-0 (Hexabromoethane)

Hexabromoethane structure
Hexabromoethane structure
Product Name:Hexabromoethane
CAS No:594-73-0
MF:C2Br6
MW:503.44539642334
CID:378160
Update Time:2025-04-19

Hexabromoethane Chemical and Physical Properties

Names and Identifiers

    • Ethane,1,1,1,2,2,2-hexabromo-
    • Hexabromoethane
    • 1,1,1,2,2,2-Hexabromo-ethane
    • Ethane,1,1,1,2,2,2-hexabromo
    • Ethane,hexabromo
    • Hexabromaethan
    • Hexabrom-ethan
    • Perbromaethan
    • perbromoethane
    • Inchi: 1S/C2Br6/c3-1(4,5)2(6,7)8
    • InChI Key: POJPQMDDRCILHJ-UHFFFAOYSA-N
    • SMILES: BrC(C(Br)(Br)Br)(Br)Br

Computed Properties

  • Exact Mass: 497.51000
  • Monoisotopic Mass: 497.51
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 61.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Density: 4.4870 (rough estimate)
  • Melting Point: 155-160°C
  • Boiling Point: 369.9°C (rough estimate)
  • Flash Point: 143.1°C
  • Refractive Index: 1.8630 (estimate)
  • Stability/Shelf Life: Stable.
  • PSA: 0.00000
  • LogP: 4.66340

Hexabromoethane Security Information

  • Storage Condition:-20°C Freezer

Hexabromoethane Pricemore >>

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